4-(3-chloro-4-ethoxybenzoyl)-5-(2-fluorophenyl)-3-hydroxy-1-(prop-2-en-1-yl)-2,5-dihydro-1H-pyrrol-2-one

• IUPAC Name: (4E)-4-[(3-chloro-4-ethoxyphenyl)-hydroxymethylidene]-5-(2-fluorophenyl)-1-prop-2-enylpyrrolidine-2,3-dione
• InChI: InChI=1S/C22H19ClFNO4/c1-3-11-25-19(14-7-5-6-8-16(14)24)18(21(27)22(25)28)20(26)13-9-10-17(29-4-2)15(23)12-13/h3,5-10,12,19,26H,1,4,11H2,2H3/b20-18+
• InChI Key: KGGKLYCLTOFYHM-CZIZESTLSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=C2C(N(C(=O)C2=O)CC=C)C3=CC=CC=C3F)O)Cl
• Isomeric SMILES: CCOC1=C(C=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CC=C)C3=CC=CC=C3F)/O)Cl
• Molecular Formula: C22H19ClFNO4
• Molecular Weight: 415.8 g/mol
• CAS No.: 868145-49-7

Description

4-(3-chloro-4-ethoxybenzoyl)-5-(2-fluorophenyl)-3-hydroxy-1-(prop-2-en-1-yl)-2,5-dihydro-1H-pyrrol-2-one is a useful research compound. Its molecular formula is C22H19ClFNO4 and its molecular weight is 415.85. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of compounds with structures similar to the one often involve complex organic synthesis techniques and detailed analytical methods. For instance, a study focused on synthesizing new heterocycle-based molecules, including derivatives that undergo various reactions to form single crystals characterized by X-ray diffraction, FT-IR, Raman, NMR, and mass spectrometry. This research highlights the molecule's potential in non-linear optics due to its first hyperpolarizability, suggesting its use in creating new materials with specific electronic and optical properties (Murthy et al., 2017).

Potential in Drug Development

Compounds containing the fluorophenyl group have been explored for their anticancer activity. Novel fluoro-substituted compounds were synthesized and tested against various cancer cell lines, showing activity at low concentrations compared to reference drugs. This demonstrates the chemical's potential as a lead compound in developing new anticancer drugs (Hammam et al., 2005).

Antimicrobial Activity

Research into the antimicrobial properties of fluoro-substituted compounds reveals that certain derivatives exhibit promising activity against bacterial strains such as Staphylococcus aureus and Escherichia coli. These studies underscore the compound's relevance in creating new antimicrobial agents, which is crucial in the face of rising antibiotic resistance (Gadakh et al., 2010).